(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-fluorophenyl)methanone

• IUPAC Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C18H16FNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-10H,11-13H2
• InChI Key: YZKGVNMKXPGLGI-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO
• DSSTOX Substance ID: DTXSID00643931
• Molecular Weight: 281.3 g/mol
• CAS RN: 898763-17-2

Description

The compound “(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-fluorophenyl)methanone” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The presence of the pyrrole ring suggests that this compound might have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrole ring and two phenyl rings. The pyrrole ring is a heterocycle, which means it contains atoms of at least two different elements. In this case, those elements are carbon and nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrole ring. Pyrrole rings are part of many biologically active compounds and are known to undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrole ring could contribute to its aromaticity, while the phenyl groups could influence its hydrophobicity.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reagent in chromatographic methods. Its unique structure might provide specific interactions with analytes, improving the separation and detection of various substances in complex mixtures.

Each of these applications leverages the compound’s unique chemical structure, offering a wide range of possibilities for scientific exploration and innovation. .

Mechanism of Action

Without specific context or application, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use in biological systems, its mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to provide a detailed safety analysis.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given its complex structure, it might have interesting chemical properties or biological activity that could be useful in fields such as medicinal chemistry.